4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine

4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine is a complex organic compound characterized by its unique molecular structure. Its molecular formula is $C_{22}H_{32}N_{6}OS$ and it has a molecular weight of approximately 428.6 g/mol. The compound features a thiomorpholine ring, which is a six-membered ring containing a sulfur atom, along with a pyridine and oxadiazole moiety. This structural complexity suggests potential for diverse biological activities and applications in medicinal chemistry.

• Search Results: A search of scientific databases like PubMed and Google Scholar using the exact name of the compound yielded no significant results.
• Chemical Databases: Some commercial chemical databases provide information on the structure and properties of the compound but do not typically discuss research applications [1].

Future Research Potential

• Heterocyclic Rings: The molecule contains several heterocyclic rings, including a 1,2,4-oxadiazole, a pyridine, and a thiomorpholine. These ring structures are commonly found in bioactive molecules and can influence their interaction with biological targets [2].
• Functional Groups: The presence of a cyclohexylpiperazinyl group suggests potential for modulating biological processes. Compounds containing this group have been explored for their antidepressant and antipsychotic properties [3].

These features warrant further investigation to determine the potential biological activity of "4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine".

Please note

This information is based on the structure of the compound and does not constitute evidence of any specific biological activity.

• AA Blocks:
• ScienceDirect - Heterocyclic Chemistry:
• European Journal of Medicinal Chemistry - The history of the development of S 15530, a selective 5 HT 1A receptor agonist:

The chemical reactivity of 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine is influenced by the presence of functional groups such as the oxadiazole and thiomorpholine rings. These groups can participate in various reactions including:

• Nucleophilic substitutions: The thiomorpholine nitrogen can act as a nucleophile.
• Oxidation reactions: The sulfur atom in the thiomorpholine can undergo oxidation to form sulfoxides or sulfones.
• Condensation reactions: The oxadiazole ring may engage in condensation reactions with electrophiles.

These reactions can be utilized to modify the compound for enhanced biological activity or to synthesize derivatives.

Research indicates that compounds similar to 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine exhibit various biological activities including:

• Antimicrobial properties: Potential effectiveness against bacterial and fungal pathogens.
• Anticancer activity: Some derivatives have shown promise in inhibiting tumor growth.
• CNS activity: Due to the piperazine moiety, this compound may interact with neurotransmitter systems, suggesting potential applications in treating neurological disorders.

The synthesis of 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine typically involves several steps:

• Formation of the oxadiazole ring: This can be achieved through cyclization reactions involving hydrazines and carboxylic acids.
• Pyridine synthesis: The pyridine moiety can be synthesized using methods such as the Hantzsch reaction or via cyclization of appropriate precursors.
• Thiomorpholine formation: The thiomorpholine ring can be synthesized from appropriate amines and thioketones through cyclization.
• Final coupling: A coupling reaction between the piperazine derivative and the synthesized oxadiazole-pyridine intermediate to yield the final product.

The potential applications of 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine include:

• Pharmaceutical development: As a candidate for new therapeutic agents targeting infections or cancers.
• Research tool: Useful in studies aimed at understanding biological pathways influenced by its structural components.
• Chemical probes: Potentially used in drug discovery processes to identify new drug leads.

Interaction studies are crucial for understanding how 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine interacts with biological targets. These studies may include:

• Binding assays: Evaluating affinity for specific receptors or enzymes.
• In vitro assays: Assessing biological activity against cell lines to determine efficacy and toxicity.
• In vivo studies: Investigating pharmacokinetics and pharmacodynamics in animal models to evaluate therapeutic potential.

Several compounds share structural similarities with 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine, including:

These compounds highlight the unique aspects of 4-(5-{5-[ (4-cyclohexylpiperazin)]methyl}-1,2,4 oxadiazol), particularly its specific combination of rings which may contribute to distinct biological activities and pharmacological profiles compared to others in its class.